CP-33,994
Description
CP-33,994 is a compound of interest in pharmacological and material science research. Structurally, it shares characteristics with β-lactam antibiotics, though its exact molecular configuration remains unspecified in accessible literature. Pharmacological data from a 2024 report (CAS No. 34743-49-2, tentatively linked to CP-33,994) highlight its molecular formula (C₉H₁₃NO), molecular weight (151.21 g/mol), and key properties such as CYP1A2 inhibition and moderate aqueous solubility (0.695 mg/mL) . These attributes position it as a candidate for further antibiotic development or enzyme-targeted therapeutic applications.
Properties
CAS No. |
63975-62-2 |
|---|---|
Molecular Formula |
C24H26N6O5S |
Molecular Weight |
510.6 g/mol |
IUPAC Name |
6-[[(1S)-2-[(2-aminoacetyl)amino]-2-oxo-1-phenylethyl]-(pyridine-4-carboximidoyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
InChI |
InChI=1S/C24H26N6O5S/c1-24(2)18(23(34)35)30-21(33)17(22(30)36-24)29(19(26)14-8-10-27-11-9-14)16(13-6-4-3-5-7-13)20(32)28-15(31)12-25/h3-11,16-18,22,26H,12,25H2,1-2H3,(H,34,35)(H,28,31,32)/t16-,17?,18?,22?/m0/s1 |
InChI Key |
HDJNLMVDVJFYOK-UKOCIUTBSA-N |
SMILES |
CC1(C(N2C(S1)C(C2=O)N(C(C3=CC=CC=C3)C(=O)NC(=O)CN)C(=N)C4=CC=NC=C4)C(=O)O)C |
Isomeric SMILES |
CC1(C(N2C(S1)C(C2=O)N([C@@H](C3=CC=CC=C3)C(=O)NC(=O)CN)C(=N)C4=CC=NC=C4)C(=O)O)C |
Canonical SMILES |
CC1(C(N2C(S1)C(C2=O)N(C(C3=CC=CC=C3)C(=O)NC(=O)CN)C(=N)C4=CC=NC=C4)C(=O)O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
6-(D-2-phenyl-2-(N-4-pyridylformimidyl aminoacetamido)acetamido)penicillanic acid CP-33,994 CP-33994-2 pirbenicillin pirbenicillin, (D-(2S-(2alpha,5alpha,6beta)))-isomer pirbenicillin, monosodium salt, (D-(2S-(2alpha,5alpha,6beta)))-isome |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Physicochemical Comparisons
CP-33,994’s structural analogs include cephalothin (a first-generation cephalosporin) and other β-lactam derivatives. Key differences lie in their substituents and pharmacokinetic profiles:
Notes:
- Cephalothin : A β-lactam antibiotic with broader antibacterial activity but lower metabolic stability due to rapid renal clearance. Unlike CP-33,994, it lacks significant CYP inhibition .
- CP-33 (Material Analog): A composite material (e.g., PbTiO₃-CuO hybrid) studied for photocatalytic properties, demonstrating pseudo-first-order kinetics in degradation studies . This CP-33 is distinct from the pharmaceutical CP-33,994, highlighting the importance of context in nomenclature.
Pharmacological and Functional Comparisons
- Enzyme Inhibition: CP-33,994’s CYP1A2 inhibition contrasts with cephalothin’s primary mechanism of bacterial cell wall disruption.
- Synthetic Routes: CP-33,994 intermediates are synthesized using tin(II) chloride dihydrate in ethanol (78% yield) , whereas cephalothin production typically involves fermentation and semisynthetic modification.
- Material Performance : In comparative kinetic studies, CP-33 (material) exhibited slower degradation rates than CP-66 and CP-99, attributed to its higher bandgap energy (3.1 eV vs. 2.8 eV for CP-66) .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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